4-Chloro-3-fluorocinnamic acid

• IUPAC Name: (E)-3-(4-chloro-3-fluorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H6ClFO2/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key: MNELKRQRBRYHBV-DUXPYHPUSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=CC(=O)O)F)Cl
• Isomeric SMILES: C1=CC(=C(C=C1/C=C/C(=O)O)F)Cl
• Molecular Formula: C9H6ClFO2
• DSSTOX Substance ID: DTXSID50420754
• Molecular Weight: 200.59 g/mol
• CAS RN: 202982-66-9

Description

“4-Chloro-3-fluorocinnamic acid” is a chemical compound with the CAS Number: 202982-66-9. It has a molecular weight of 200.6. The IUPAC name for this compound is (2E)-3-(4-chloro-3-fluorophenyl)-2-propenoic acid.

Molecular Structure Analysis

The InChI code for “4-Chloro-3-fluorocinnamic acid” is 1S/C9H6ClFO2/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“4-Chloro-3-fluorocinnamic acid” is a solid substance. It should be stored in a sealed container in a dry environment at a temperature between 2-8°C.

Scientific Research Applications

Environmental Biodegradation

• Biodegradation and Bioaugmentation : Studies have shown that bioaugmentation strategies can enhance the degradation of fluorocinnamic acids, including 4-Chloro-3-fluorocinnamic acid analogs, in bioreactors. For instance, a rotating biological contactor (RBC) treated with a degrading bacterium improved the degradation efficiency of 4-fluorocinnamic acid, suggesting potential environmental applications for the treatment of industrial waste containing halogenated organic compounds (Amorim et al., 2013).

Chemical Synthesis and Analysis

• Synthesis and Analytical Applications : 4-Chloro-3-fluorocinnamic acid serves as an intermediate in the synthesis of various chemical compounds. It has been used in the synthesis of methyl 4-fluorocinnamate, demonstrating its utility in the preparation of chiral medicinal materials and showcasing its role in asymmetric synthesis and aminohydroxylation (Si, 2004).

Mass Spectrometry

• Matrix-Assisted Laser Desorption/Ionization (MALDI) MS : The compound has been identified as an efficient soft matrix for the detection of cyanocobalamin in foodstuffs by MALDI MS, indicating its significance in enhancing analytical performance in mass spectrometry, particularly in the qualitative analysis of vitamins and other bioactive molecules in complex matrices (Calvano et al., 2016).

Pharmaceutical Analysis

• Analytical Techniques : The compound has been compared with other matrices for the improvement of MALDI-TOF mass spectrometry analyses, particularly in the digestion of proteins by trypsin, chymotrypsin, and pepsin, showcasing its utility in the analytical performance and sensitivity of mass spectrometry for pharmaceutical applications (Jaskolla et al., 2009).

Biological Activity

• Inhibition Kinetics on Enzymes : Para-substituted cinnamic acid derivatives, including 4-Chloro-cinnamic acid, have been studied for their inhibitory effects on the enzyme tyrosinase, which is involved in the biosynthesis of melanin. Such studies contribute to understanding the potential therapeutic applications of these compounds in conditions related to pigmentation (Cui et al., 2017).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fumes and contact with skin and eyes.